Cas no 856814-28-3 (1-(4-Amino-2-methylphenyl)propan-1-one)

• Product Name: 1-(4-Amino-2-methylphenyl)propan-1-one
• CAS No: 856814-28-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5006971
• Update Time: 2025-11-01

1-(4-Amino-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-2-methylphenyl)propan-1-one
• 1-(4-Amino-2-methylphenyl)propan-1-one

• Inchi： 1S/C10H13NO/c1-3-10(12)9-5-4-8(11)6-7(9)2/h4-6H,3,11H2,1-2H3
• InChI Key： QFFLVIKHSLHEMT-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-2-methylphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 856814-28-3 and Product Name: 1-(4-Amino-2-methylphenyl)propan-1-one

The compound with the CAS number 856814-28-3 and the product name 1-(4-Amino-2-methylphenyl)propan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and methyl substituents in its molecular structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

Recent advancements in the field of drug discovery have highlighted the importance of aromatic heterocycles in the design of bioactive molecules. The 1-(4-Amino-2-methylphenyl)propan-1-one structure incorporates a phenyl ring with an amino group at the 4-position and a methyl group at the 2-position, which are well-documented pharmacophores in medicinal chemistry. These functional groups contribute to the compound's ability to interact with biological targets, thereby enhancing its pharmacological potential.

In the context of modern pharmaceutical research, compounds like 1-(4-Amino-2-methylphenyl)propan-1-one are being explored for their ability to modulate various biological pathways. For instance, studies have shown that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential neuroprotective and anti-inflammatory effects. The amino group at position 4 is particularly noteworthy, as it can serve as a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

The synthesis of 1-(4-Amino-2-methylphenyl)propan-1-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of appropriately substituted phenyl precursors, followed by functional group transformations such as alkylation and reduction. These synthetic routes are optimized to ensure high yields and purity, which are critical for subsequent pharmacological evaluation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop libraries of derivatives for high-throughput screening (HTS) campaigns. These efforts aim to identify novel compounds with improved pharmacokinetic properties, such as enhanced solubility and bioavailability, which are essential for successful drug development.

Furthermore, computational modeling and molecular docking studies have been instrumental in understanding the interactions between 1-(4-Amino-2-methylphenyl)propan-1-one and biological targets. These studies provide insights into binding affinities and mechanism-of-action, guiding the design of next-generation analogs with enhanced therapeutic efficacy. The integration of computational methods with experimental validation has become a cornerstone of modern drug discovery, ensuring that promising candidates are prioritized for further development.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, its structural motif is reminiscent of key intermediates in agrochemical formulations, where similar aromatic scaffolds are employed for their bioactivity against pests and pathogens. This dual utility underscores the broad appeal of 1-(4-Amino-2-methylphenyl)propan-1-one as a versatile building block in chemical research.

In conclusion, the compound with CAS number 856814-28-3, known as 1-(4-Amino-2-methylphenyl)propan-1-one, represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its unique structural features, combined with its synthetic accessibility and potential biological activity, make it a valuable asset in the quest for novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.